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Compound of Interest |

3-Dimethylaminopropyl-d6
Compound Name:
Chloride Hydrochloride
CAS No.: 1219799-04-8
Cat. No.: B1146334
\ J

Executive Summary & Compound Profile

3-Dimethylaminopropyl-d6é Chloride Hydrochloride is a stable isotope-labeled alkylating
agent commonly used as an internal standard in mass spectrometry or as a tracer in
pharmacological studies. While chemically similar to its non-deuterated parent (3-
Dimethylaminopropyl chloride HCI), its disposal requires strict adherence to halogenated waste
protocols due to its potential to form toxic combustion byproducts (HCI, NOx) and its reactivity
as an alkylating agent.[1]

Crucial Distinction: Although labeled "d6" (Deuterium), this compound is a Stable Isotope.[1] It
is NOT radioactive. Do not dispose of this in radioactive waste streams unless it has been
cross-contaminated with other radionuclides (e.g., ngcontent-ng-c1352109670="" _nghost-ng-
€1270319359="" class="inline ng-star-inserted">

Cor
H).

Chemical Identification Table
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Parameter Detail

) 3-Dimethylaminopropyl-d6é Chloride
Chemical Name
Hydrochloride

N,N-Dimethyl-3-chloropropylamine-d6 HCI; 3-

Synenyms Chloro-N,N-dimethylpropylamine-d6 HCI
CAS Number 5407-04-5 (Unlabeled parent); Specific d6 CAS
varies by vendor
C
H
Molecular Formula D
CIN
HCI
Physical State White to off-white crystalline solid (Hygroscopic)
Primary Hazard Skin/Eye lIrritant; Potential Alkylating Agent
Waste Class Halogenated Organic / Corrosive Solid

Hazard Identification & Risk Assessment

Before handling waste, users must understand the specific hazards that dictate the disposal
route.[1] This compound is an alkyl chloride salt, making it a potential alkylating agent and a
severe irritant.[1]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[3][4]
Serious Eye Damage Category 2A Causes serious eye irritation.

May cause respiratory

STOT - Single Exposure Category 3 o
irritation.

Aquatic Toxicity Acute 3 Harmful to aquatic life.

Expert Insight: As an alkyl chloride, this compound possesses a reactive electrophilic carbon
center.[1] In the presence of nucleophiles (like DNA bases or proteins), it can form covalent
bonds.[1] Therefore, inhalation of dust during weighing or waste transfer is the highest
operational risk.[1] All disposal activities must occur inside a chemical fume hood.

Pre-Disposal Assessment Protocol
Do not blindly dump this chemical into a general waste container. Follow this assessment logic:
 |sotope Verification: Confirm the material is Deuterium (d6) and not Tritium (

H).

o If Tritium: STOP. Follow Radioactive Waste protocols.
o If Deuterium: Proceed with Chemical Waste protocols below.
o State Verification: Is the waste a pure solid or dissolved in a solvent?
o Contaminant Check: Has it been mixed with strong oxidizers (e.g., Peroxides, Nitrates)?

o Warning: Mixing alkyl amines with strong oxidizers can cause exothermic reactions.
Segregate these streams.

Step-by-Step Disposal Procedures
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Scenario A: Disposal of Pure Solid (Excess/Expired
Substance)

Objective: Isolate the solid in a "Lab Pack" for high-temperature incineration.

PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, lab coat,
and N95 respirator (if outside a fume hood, though hood work is mandatory).[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid.

e Transfer:

o Place the original vial directly into the waste container if possible.

o If transferring bulk powder, use a disposable spatula.[1] Do not generate dust.[5][2][3][4][6]

e Labeling:

[¢]

Apply a hazardous waste label.

[¢]

Constituents: "3-Dimethylaminopropyl-d6 Chloride Hydrochloride.”

Hazards: Check "Toxic" and "lrritant."

o

o

Note: Clearly mark "CONTAINS CHLORIDE / HALOGENATED."

o Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until EHS pickup.

Scenario B: Disposal of Liquid Waste (Solutions)

Objective: Segregate into the correct solvent stream to prevent cross-reaction and ensure
compliant incineration.

o Solvent Identification: Determine the primary solvent (e.g., Methanol, Water, DCM).[1]

e Stream Selection:
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o If dissolved in Water/Methanol/Ethanol: Dispose in Halogenated Organic Solvent waste.
Even if the solvent is non-halogenated, the presence of the alkyl chloride solute renders
the mixture "Halogenated" for incineration purposes.[1]

o If dissolved in Dichloromethane (DCM) or Chloroform: Dispose in Halogenated Organic
Solvent waste.

e pH Check (Aqueous Solutions):

o If the solution is acidic (pH < 2) due to the HCI salt, do not mix with cyanide or sulfide
waste streams (risk of HCN/H2S gas generation).

o Best Practice: Do not neutralize in the waste container. Allow the incineration facility to
handle pH adjustment.

o Transfer: Pour slowly into the waste carboy using a funnel. Rinse the original vessel with the
compatible solvent and add rinsate to the waste.

o Cap & Label: Secure the cap immediately. Label as "Halogenated Solvent Waste" with the
specific solute listed.

Regulatory Compliance & RCRA Codes

While 3-Dimethylaminopropy! chloride is not explicitly P-listed or U-listed by the US EPA, it is
regulated based on its characteristics and chemical class.[1]

o Characteristic Waste: If the waste solution has a pH

2, it carries the D002 (Corrosivity) code [1].[7][8]

e Halogenated Solvents: If mixed with spent halogenated solvents (e.g., Methylene Chloride),
it may trigger F-listed codes (FO01/F002) depending on the mixture [2].[1]

e Destruction Method: The only compliant disposal method is High-Temperature Incineration
with flue gas scrubbing to capture the acidic chloride byproducts (HCI) generated during
combustion [3].

Do NOT:
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e Do not dispose of down the drain (Sanitary Sewer).[2][9]
e Do not dispose of in regular trash (Municipal Solid Waste).
e Do not autoclave (Risk of volatilizing toxic amines/chlorides).

Emergency Contingencies

o Spill (Solid): Dampen a paper towel with water to cover the powder (preventing dust). Scoop
up the material and the towel. Place in a sealed bag and label as hazardous waste. Clean
area with soap and water.[2][3]

o Spill (Liquid): Absorb with vermiculite or a commercial spill pad. Place in a sealed bag.

» Skin Contact: Wash with soap and water for 15 minutes. The hydrochloride salt is water-
soluble.[2]

» Eye Contact: Rinse cautiously with water for 15 minutes.[6] Seek medical attention
immediately.

Process Visualization (Workflow)

The following diagram outlines the decision logic for disposing of this compound.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA15459&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://epa.ohio.gov/divisions-and-offices/environmental-response-revitalization/derr-programs/hazardous-waste
https://www.fishersci.com/store/msds?partNumber=AAA15459&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1844765036_3-DIMETHYLAMINOPROPYLCHLORIDEHYDROCHLORIDE-CASNO-5407-04-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15459&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-dimethylaminopropylchloridehydrochloride-pid_Rock271.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Waste Identification
(3-Dimethylaminopropyl-d6 CI HCI)
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Caption: Decision tree for segregating stable isotope-labeled alkyl chloride waste into correct
solid or liquid halogenated streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[federalregister.gov]

e To cite this document: BenchChem. [Operational Guide: Safe Disposal of 3-
Dimethylaminopropyl-d6 Chloride Hydrochloride[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1146334#3-dimethylaminopropyl-d6-
chloride-hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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